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Compound of Interest

Compound Name:
Methyl 2-cyano-3-

(dimethylamino)acrylate

Cat. No.: B074732 Get Quote

Synthesis of Pyrazoles
Pyrazoles are a class of five-membered aromatic heterocycles containing two adjacent nitrogen

atoms. They are privileged scaffolds in medicinal chemistry, found in drugs such as the anti-

inflammatory Celecoxib and the anti-obesity agent Rimonabant.

Route A: Methyl 2-cyano-3-(dimethylamino)acrylate
This reagent provides a direct and efficient route to 5-aminopyrazoles. The reaction proceeds

via a nucleophilic attack of hydrazine at the C3 position, followed by displacement of the

dimethylamino group and subsequent intramolecular cyclization onto the nitrile.

The general reaction scheme is as follows: Reaction of methyl 2-cyano-3-
(dimethylamino)acrylate with hydrazine.
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Caption: Synthesis of 5-aminopyrazoles.

This method is highly effective because the enaminoate is already activated for nucleophilic

attack and cyclization, often requiring mild conditions and short reaction times.

Route B: Ethyl Cyanoacetate
The synthesis of pyrazoles from ethyl cyanoacetate is a more classical, multi-step approach. A

common strategy involves first converting ethyl cyanoacetate into a suitable 1,3-dielectrophile,

such as ethyl 2-cyano-3-ethoxyacrylate (via reaction with triethyl orthoformate), which can then

react with hydrazine.

The general reaction scheme is as follows: Two-step synthesis of pyrazoles from ethyl

cyanoacetate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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